N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H15N7O2S/c1-23-15(13-4-2-3-7-18-13)20-24(17(23)26)9-8-19-16(25)11-5-6-12-14(10-11)22-27-21-12/h2-7,10H,8-9H2,1H3,(H,19,25)
• InChI Key: RNMXZLIIWCBFJU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2=CC3=NSN=C3C=C2)C4=CC=CC=N4
• Molecular Formula: C17H15N7O2S
• Molecular Weight: 381.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a 1,2,4-triazole ring, and a benzo[c][1,2,5]thiadiazole ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine and 1,2,4-triazole rings, followed by the attachment of the benzo[c][1,2,5]thiadiazole ring. The exact synthesis would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyridine and 1,2,4-triazole rings could result in the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The pyridine and 1,2,4-triazole rings could potentially participate in a variety of reactions, including nucleophilic substitutions and electrophilic additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and reactivity, would be determined by its molecular structure. The presence of the nitrogen atoms in the pyridine and 1,2,4-triazole rings could make the compound more polar, which could affect its solubility in different solvents.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel series of heterocyclic compounds, incorporating the pyridinyl-triazole-thiadiazole core, characterized by spectral studies such as NMR, IR, and LC-MS, to explore their chemical properties and potential as scaffolds for further pharmacological development G. K. Patel & H. S. Patel, 2015. Such compounds have been synthesized to investigate their structural and chemical behaviors, paving the way for the development of targeted therapies based on their unique molecular frameworks.

Biological Activities

• Antibacterial and Antifungal Activities : The synthesized compounds have been evaluated for their antimicrobial properties against both gram-positive and gram-negative bacteria, as well as various fungi, indicating their potential in addressing antibiotic resistance issues G. K. Patel & H. S. Patel, 2015.
• Insecticidal Properties : Compounds incorporating the thiadiazole moiety have been tested as insecticidal agents against agricultural pests, demonstrating the chemical's utility in developing environmentally friendly pesticides A. Fadda et al., 2017.
• Antimycobacterial Activity : Heterocyclic compounds have been explored for their activity against Mycobacterium tuberculosis, showcasing their potential in treating tuberculosis through novel mechanisms of action M. Gezginci et al., 1998.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and thiazole derivatives, have been reported to interact with a broad range of targets These targets include various enzymes, receptors, and proteins involved in critical biological processes

Mode of Action

Based on the structural similarity to imidazole and thiazole derivatives, it can be inferred that the compound might interact with its targets through various mechanisms, such as inhibition or activation of enzymatic activities, modulation of receptor functions, or interference with protein-protein interactions .

Biochemical Pathways

Compounds with similar structures have been reported to influence a variety of biochemical pathways, including those involved in inflammation, oxidative stress, cell proliferation, and apoptosis

Pharmacokinetics

The compound’s solubility and chemical stability, which can influence its bioavailability and pharmacokinetics, can be inferred from its structural features .

Result of Action

Based on the reported biological activities of structurally similar compounds, it can be inferred that this compound might exhibit a range of effects, such as anti-inflammatory, antioxidant, antiviral, and cytotoxic activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the compound’s stability and interaction with its targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields, such as medicinal chemistry, materials science, and chemical synthesis. Further studies could also investigate its physical and chemical properties, as well as its safety and environmental impact.